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Introduction
Pinonic acid, a key oxidation product of α-pinene, is a significant contributor to the formation

of secondary organic aerosols (SOA) in the atmosphere. Understanding the cloud

condensation nuclei (CCN) activity of pinonic acid and related aerosols is crucial for

accurately modeling aerosol-cloud interactions and their impact on climate. Pinonic acid's

surface-active properties and hygroscopicity influence the ability of aerosol particles to act as

seeds for cloud droplet formation. This document provides an overview of the application of

pinonic acid in CCN activity studies, including quantitative data on its physicochemical

properties and detailed protocols for experimental investigation.

Physicochemical Properties and CCN Activity of
Pinonic Acid
Pinonic acid's role in CCN activity is governed by its ability to lower the surface tension of

aqueous solutions and its inherent hygroscopicity. These properties are quantified by the

surface tension depression and the hygroscopicity parameter (κ), respectively.
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The following tables summarize key quantitative data for pinonic acid and α-pinene derived

Secondary Organic Aerosol (SOA), which is a primary source of particulate pinonic acid in

experimental and atmospheric studies.

Table 1: Physicochemical Properties of cis-Pinonic Acid

Property Value Reference

Molecular Formula C₁₀H₁₆O₃ General Knowledge

Molecular Weight 184.23 g/mol General Knowledge

Solubility in Water Limited [1]

Table 2: Surface Tension of Aqueous cis-Pinonic Acid Solutions at 25°C

Mole Fraction of Pinonic Acid Surface Tension (mN/m)

0.00000 72.0

0.00021 68.4

0.00042 64.9

0.00084 59.8

0.00125 56.4

0.00167 53.7

0.00208 51.8

Data sourced from Hyvärinen et al., 2006.[1]

Table 3: Hygroscopicity Parameter (κ) and CCN Activation Diameter of α-Pinene Derived SOA
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SOA Type
Supersaturatio
n (%)

Activation
Diameter (nm)

Hygroscopicit
y Parameter
(κ)

Reference

α-pinene

ozonolysis
0.3 120 - 140 0.11 - 0.14 [2]

α-pinene

ozonolysis
1.0 48 ± 8 0.14 - 0.23 [2]

α-pinene

ozonolysis

(SVOCs)

- - 0.13 ± 0.02 [3]

α-pinene

ozonolysis

(LVOCs)

- - 0.09 ± 0.02 [3]

α-pinene

ozonolysis

(ELVOCs)

- - 0.06 ± 0.02 [3]

Note: κ (kappa) is a single parameter representing the hygroscopicity of an aerosol particle.

SVOCs, LVOCs, and ELVOCs refer to semi-volatile, low-volatility, and extremely low volatility

organic compounds, respectively.

Experimental Protocols
This section provides detailed protocols for the generation of α-pinene derived SOA, a common

surrogate for studying the effects of pinonic acid, and the subsequent measurement of its

CCN activity.

Protocol 1: Generation of α-Pinene Secondary Organic
Aerosol (SOA)
Objective: To produce SOA rich in pinonic acid from the ozonolysis of α-pinene in a controlled

laboratory setting.

Materials:
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Environmental chamber (e.g., Teflon bag or stainless steel vessel)

Ozone (O₃) generator

α-pinene (liquid, high purity)

Syringe pump

Heated injector

Purified air source (free of particles and organic vapors)

OH scavenger (e.g., cyclohexane)

Monitoring instrumentation: Ozone analyzer, Scanning Mobility Particle Sizer (SMPS)

Procedure:

Chamber Preparation: Thoroughly clean the environmental chamber by flushing with purified

air for several hours to remove any residual particles and volatile organic compounds.

Humidification: Introduce water vapor into the chamber to achieve the desired relative

humidity (typically 40-60%).

Seed Aerosol Injection (Optional): For experiments requiring seeded growth, introduce a

known concentration of neutral seed particles (e.g., ammonium sulfate) into the chamber.

Precursor Injection: Inject a controlled amount of α-pinene into the chamber using a syringe

pump connected to a heated injector to ensure complete vaporization. Typical initial

concentrations range from 50 to 200 ppb.[4]

OH Scavenger Addition: Introduce an OH scavenger (e.g., cyclohexane) in excess to ensure

that the oxidation of α-pinene is dominated by ozonolysis.

Ozonolysis Initiation: Introduce a controlled concentration of ozone into the chamber to

initiate the reaction. Typical ozone concentrations are in the range of 100-300 ppb.[4]
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Reaction and SOA Formation: Allow the reaction to proceed for a designated period (typically

1-4 hours). Monitor the formation and growth of the SOA particles using an SMPS. The

particle size distribution and number concentration will evolve as the reaction progresses.[4]

Sampling: Once the SOA has formed and stabilized, it is ready for sampling for CCN activity

measurements and chemical characterization.

Protocol 2: Measurement of CCN Activity
Objective: To determine the CCN activity of the generated SOA by measuring the critical

supersaturation required for activation of particles of a given size.

Materials:

Generated SOA from Protocol 1

Differential Mobility Analyzer (DMA)

Condensation Particle Counter (CPC)

Cloud Condensation Nuclei Counter (CCNC)

Procedure:

Aerosol Sampling: Draw the generated SOA from the environmental chamber.

Size Selection: Pass the aerosol through a DMA to select a monodisperse aerosol

population of a specific electrical mobility diameter.

Particle Counting: Split the monodisperse aerosol flow. Direct one stream to a CPC to

measure the total number concentration of particles (N_CN) of the selected size.

CCN Counting: Direct the second stream to a CCNC. The CCNC maintains a well-defined

supersaturation (SS) in its growth chamber. Particles that activate as CCN at this

supersaturation will grow into larger droplets and be counted (N_CCN).

Activation Curve Generation: Systematically vary the supersaturation in the CCNC for a fixed

particle size, or vary the particle size selected by the DMA for a fixed supersaturation.
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Data Analysis: For each particle size and supersaturation, calculate the activated fraction

(N_CCN / N_CN). The critical supersaturation (Sc) for a given particle diameter (Dp) is

typically defined as the supersaturation at which the activated fraction is 0.5.

Hygroscopicity Parameter (κ) Calculation: Use the measured Dp and Sc to calculate the

hygroscopicity parameter κ using the following simplified form of the Köhler equation: κ = (4 *

A³) / (27 * Dp³ * ln²(Sc)) where A = (4 * σ_sol * M_w) / (R * T * ρ_w), σ_sol is the surface

tension of the solution droplet, M_w is the molar mass of water, R is the universal gas

constant, T is the temperature, and ρ_w is the density of water. For dilute solutions, the

surface tension of water can be used as an approximation.[5]
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Caption: Formation pathway of pinonic acid from α-pinene ozonolysis.

Experimental Workflow for CCN Activity Measurement
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Caption: Workflow for measuring the CCN activity of generated SOA.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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